Cas no 14962-34-6 ([1,1'-Biphenyl]-3-ol,3',4'-dichloro-)

• Product Name: [1,1'-Biphenyl]-3-ol,3',4'-dichloro-
• CAS No: 14962-34-6
• MF: C₁₂H₈Cl₂O
• MW: 239.097321510315
• MDL: MFCD11933490
• CID: 196193
• PubChem ID: 186007
• Update Time: 2025-09-23

[1,1'-Biphenyl]-3-ol,3',4'-dichloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol,3',4'-dichloro-
• 3-(3,4-dichlorophenyl)phenol
• 3,4-Dichloro-3'-hydroxybiphenyl
• 14962-34-6
• 1,1'-Biphenyl-3-ol, 3',4'-dichloro
• MFCD11933490
• AKOS017565644
• 3',4'-Dichloro-[1,1'-biphenyl]-3-ol
• (1,1'-Biphenyl)-3-ol, 3',4'-dichloro-
• SCHEMBL21296987
• FCXOWNOEJINOLM-UHFFFAOYSA-N
• BS-21514
• [1,1'-Biphenyl]-3-ol, 3',4'-dichloro-
• DTXSID40164357

• MDL： MFCD11933490
• Inchi： 1S/C12H8Cl2O/c13-11-5-4-9(7-12(11)14)8-2-1-3-10(15)6-8/h1-7,15H
• InChI Key： FCXOWNOEJINOLM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1)O)Cl

Computed Properties

• Exact Mass: 237.99534
• Monoisotopic Mass: 237.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on [1,1'-Biphenyl]-3-ol,3',4'-dichloro-

Research Brief on [1,1'-Biphenyl]-3-ol,3',4'-dichloro- (CAS: 14962-34-6): Recent Advances and Applications

The compound [1,1'-Biphenyl]-3-ol,3',4'-dichloro-, with the CAS number 14962-34-6, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, its pharmacological activities, and its utility in material science. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current applications and future prospects.

One of the key areas of interest is the compound's potential as a building block for the synthesis of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of kinase inhibitors, which are critical for targeting cancer pathways. The researchers demonstrated that modifications to the biphenyl core, including the introduction of the 3',4'-dichloro substituents, enhanced the compound's binding affinity to specific kinase domains. This finding opens new avenues for the design of more potent and selective kinase inhibitors.

In addition to its pharmaceutical applications, [1,1'-Biphenyl]-3-ol,3',4'-dichloro- has been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead compound for the development of new antibiotics.

Material science is another domain where this compound has shown promise. Research published in ACS Applied Materials & Interfaces (2023) explored its use as a precursor for the synthesis of organic semiconductors. The study found that the dichloro-substituted biphenyl structure contributed to improved charge transport properties, making it a candidate for use in organic electronic devices such as OLEDs and solar cells. This interdisciplinary application underscores the versatility of [1,1'-Biphenyl]-3-ol,3',4'-dichloro- beyond traditional pharmaceutical uses.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of this compound. A recent review in Chemical Reviews (2024) discussed the need for greener and more efficient synthetic routes to produce [1,1'-Biphenyl]-3-ol,3',4'-dichloro- at an industrial scale. The review highlighted emerging catalytic methods that could reduce the environmental impact of its production while maintaining high yields and purity.

In conclusion, [1,1'-Biphenyl]-3-ol,3',4'-dichloro- (CAS: 14962-34-6) continues to be a compound of significant interest across multiple scientific disciplines. Its applications in drug development, antimicrobial therapy, and material science demonstrate its broad utility. Future research should focus on addressing synthetic challenges and exploring its potential in emerging fields such as nanotechnology and targeted drug delivery. This brief serves as a valuable resource for researchers seeking to leverage the latest advancements related to this versatile compound.